Cas no 341006-79-9 (N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 341006-79-9
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 5474727
• Update Time: 2025-05-24

N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-[(2-methoxyphenyl)methyl]oxamide
• N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide

• Inchi： 1S/C16H15ClN2O3/c1-22-14-9-5-2-6-11(14)10-18-15(20)16(21)19-13-8-4-3-7-12(13)17/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： SXJAUZFRUYYWKB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)C(NC1=CC=CC=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide

N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide: A Comprehensive Overview

The compound N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 341006-79-9) is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of ethanediamides, which are derivatives of ethanedioic acid, and it is characterized by its unique structure that combines chloro and methoxy substituents on aromatic rings. The molecule's structure plays a pivotal role in its chemical reactivity, stability, and potential uses in various industries.

Recent studies have highlighted the importance of ethanediamides in materials science, particularly in the development of advanced polymers and coatings. The presence of the chloro group at the 2-position of one phenyl ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity in certain chemical reactions. Conversely, the methoxy group at the 2-position of the other phenyl ring introduces electron-donating effects, creating a balance that can be exploited for specific applications.

One of the most notable aspects of N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide is its versatility in chemical synthesis. Researchers have demonstrated its ability to act as a versatile building block in the construction of more complex molecules. For instance, it has been used as an intermediate in the synthesis of heterocyclic compounds, which are crucial in drug discovery and agrochemicals.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for use in various solvent systems, particularly in organic chemistry reactions. Recent advancements in computational chemistry have allowed scientists to model the molecule's behavior under different conditions, providing deeper insights into its thermodynamic stability and kinetic reactivity.

In terms of applications, N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide has shown promise in the field of catalysis. Its ability to coordinate with metal ions makes it a potential candidate for designing novel catalysts for industrial processes. Additionally, its role as a ligand in coordination chemistry has opened new avenues for exploring metal-organic frameworks (MOFs) and other advanced materials.

Recent research has also focused on the biological activity of this compound. Studies have indicated that it exhibits moderate anti-inflammatory and antioxidant properties, making it a potential lead compound for drug development. Furthermore, its ability to interact with biological membranes suggests applications in nanotechnology and drug delivery systems.

The synthesis of N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide involves a multi-step process that typically starts with the preparation of intermediates such as chlorobenzene derivatives and methoxybenzene derivatives. The final step involves coupling these intermediates through a condensation reaction to form the desired product. This process requires precise control over reaction conditions to ensure high yield and purity.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes oxidative degradation, producing less complex byproducts that are less harmful to the environment.

In conclusion, N-(2-chlorophenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 341006-79-9) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in chemical research, positions it as a valuable tool for innovation in materials science, pharmacology, and beyond.